Cas no 774-50-5 (5-(4-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(4-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 774-50-5
• MF: C₉H₇FN₂S
• MW: 194.228683710098
• MDL: MFCD05864559
• CID: 39875
• PubChem ID: 12523579
• Update Time: 2025-05-28

5-(4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)thiazol-2-amine
• 2-Amino-5-(4-fluorophenyl)thiazole
• 2-AMINO-5-(4-FLUOROPHENYL)-THIAZOLE
• 5-(4-FLUOROPHENYL)-2-THIAZOLAMINE
• 5-(4-fluorophenyl)thiazol-2-ylamine
• 5-(4-fluoro-phenyl)-thiazol-2-ylamine
• AK120839
• KB-195922
• EN300-96081
• 774-50-5
• DTXSID30501277
• E97746
• Z732776460
• 5-(4-fluorophenyl)-1,3-thiazol-2-amine
• AKOS010254397
• SCHEMBL4831643
• DB-295720
• MFCD05864559
• 857-582-1
• DTXCID20452087

• MDL： MFCD05864559
• Inchi： 1S/C9H7FN2S/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
• InChI Key： ADOSTLZJKSBUSD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 194.03151
• Monoisotopic Mass: 194.03139757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 359.1 °C at 760 mmHg
• Flash Point: 171 °C
• PSA: 38.91

Additional information on 5-(4-fluorophenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 5-(4-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 774-50-5): Properties, Applications, and Research Insights

5-(4-fluorophenyl)-1,3-thiazol-2-amine, identified by its CAS number 774-50-5, is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a fluorophenyl moiety, which enhances its bioactivity and stability, making it a valuable scaffold in drug discovery. Researchers and industry professionals frequently search for terms like "thiazole amine synthesis," "fluorophenyl thiazole applications," and "CAS 774-50-5 suppliers," reflecting its relevance in modern chemistry.

The compound's molecular structure combines a thiazole ring with an amine group at the 2-position and a 4-fluorophenyl substituent at the 5-position. This unique arrangement contributes to its versatility in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing drug-resistant infections, a hot topic in global health discussions. Searches for "thiazole-based antibiotics" and "fluoroaryl compounds in medicine" underscore the growing interest in such derivatives.

From a synthetic perspective, 5-(4-fluorophenyl)-1,3-thiazol-2-amine is typically prepared via Hantzsch thiazole synthesis, involving the condensation of 4-fluorophenyl bromoketones with thiourea. Optimizing this process for higher yields and purity is a common query among chemists, as seen in search trends like "improving thiazole amine yield." Its physicochemical properties—including moderate solubility in organic solvents and a melting point range of 160–165°C—are critical for formulation development.

In the context of green chemistry, researchers are exploring eco-friendly routes to synthesize this compound, aligning with the demand for "sustainable heterocyclic synthesis." Computational studies using AI-driven molecular modeling (a frequently searched term) predict its binding affinities to biological targets, accelerating drug design. The compound's structure-activity relationship (SAR) is also a focal point, particularly for optimizing bioavailability and reducing off-target effects.

Beyond pharmaceuticals, CAS 774-50-5 finds niche applications in material science, such as designing fluorescent probes for sensing applications. This interdisciplinary appeal is reflected in search queries like "thiazole amines in sensors." Regulatory-wise, the compound is not classified as hazardous, but proper handling protocols are emphasized in "safe handling of fluorophenyl derivatives" searches.

Ongoing clinical trials investigating thiazole-containing drugs have spurred commercial interest, with suppliers listing 5-(4-fluorophenyl)-1,3-thiazol-2-amine under categories like "building blocks for drug discovery." Analytical methods such as HPLC purity testing and NMR characterization remain top technical queries, ensuring quality control in bulk production.

In summary, 774-50-5 represents a multifunctional chemical entity bridging academic research and industrial innovation. Its alignment with trending topics—antibiotic resistance, computational chemistry, and green synthesis—positions it as a compound of enduring scientific and commercial value. Future directions may explore its role in targeted cancer therapies or biodegradable agrochemicals, areas generating substantial online search traffic.